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The following table summarizes key efficacy and safety outcomes from the Phase 2 Pevonedistat-2001 trial
for higher-risk MDS (HR-MDS) patients, which is the most robust clinical data available from the search
results [1].

Pevonedistat + AZA Monotherapy Hazard Ratio (HR) /
Outcome Measure

AZA (n=29) (n=30) Notes
Median Overall Survival 23.9 months 19.1 months HR 0.802; p=0.334 (for
(0S) ITT population)
Median Event-Free Survival 20.2 months 14.8 months Event defined as death or
(EFS) progression to AML
Overall Response Rate 79.3% 56.7%
(ORR)
Complete Remission (CR) 51.7% 26.7%
Rate
Median Duration of 34.6 months 13.1 months

Response (DoR)
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Pevonedistat + AZA Monotherapy Hazard Ratio (HR) /
Outcome Measure
AZA (n=29) (n=30) Notes
RBC Transfusion 69.2% 50.0% *In patients transfusion-
Independence* dependent at baseline
Common =Grade 3 Adverse
Events (AEs)
- Neutropenia 33% 27%
- Febrile Neutropenia 26% 29%
- Anemia 19% 27%
- Thrombocytopenia 19% 23%
Treatment-Related 9% 16%

Mortality

Experimental Protocol and Context

For researchers, the key methodological details of the cited trial and the drug's mechanism are as follows:

e Clinical Trial Design (Pevonedistat-2001, NCT02610777): This was a global, randomized,
controlled, open-label, multicenter Phase 2 study [1]. It enrolled patients with higher-risk MDS (HR-
MDS), chronic myelomonocytic leukemia (CMML), or low-blast acute myeloid leukemia (LB-AML)
who were ineligible for transplant and had not received prior treatment. The primary endpoint was
Overall Survival (OS). Approximately 120 participants were randomized to receive either
Pevonedistat (20 mg/m? IV on Days 1, 3, 5) plus Azacitidine (75 mg/m? IV/SC on Days 1-5, 8-9) or

Azacitidine alone on a 28-day cycle [1].

e Mechanism of Action (MoA): Pevonedistat is a first-in-class, selective inhibitor of the NEDD8-
activating enzyme (NAE) [2]. It disrupts the neddylation pathway, a critical process for the
degradation of specific proteins via the ubiquitin-proteasome system. This disruption leads to the

accumulation of certain proteins that cause cell cycle arrest and apoptosis (programmed cell death) in
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cancer cells [1] [2]. Preclinical data suggested that combining Pevonedistat with the hypomethylating

agent Azacitidine could yield enhanced anti-tumor activity.

The diagram below illustrates this core mechanism and its therapeutic context.
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Interpretation of Key Findings and Limitations

o Efficacy Signals: The Phase 2 data demonstrated promising efficacy signals for the
Pevonedistat+AZA combination, particularly in the HR-MDS subgroup, with a near-doubling of the
Complete Remission rate and a longer duration of response compared to AZA alone [1].
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o Safety Profile: A key finding was that the combination's safety profile was comparable to that of AZA
monotherapy, without a significant increase in myelosuppression, which is a critical consideration in
this patient population [1].

¢ Limitations and Current Status: It is crucial for professionals to note that the primary endpoint of
OS for the entire study population was not met with statistical significance [1]. Furthermore, the
data primarily comes from a Phase 2 trial; a Phase 3 trial (PANTHER) has completed enrollment, and
its results will be essential for definitive conclusions and potential regulatory approval [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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